Moroxydine hydrochloride

• CAS No.: 3731-59-7
• Product Name: Moroxydine hydrochloride
• Molecular Formula: C6H14ClN5O
• Molecular Weight: 207.66 g/mol
• IUPAC Name: N-(diaminomethylidene)morpholine-4-carboximidamide;hydrochloride
• Standard InChI: InChI=1S/C6H13N5O.ClH/c7-5(8)10-6(9)11-1-3-12-4-2-11;/h1-4H2,(H5,7,8,9,10);1H
• Standard InChIKey: KJHOZAZQWVKILO-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=N)N=C(N)N.Cl
• Canonical SMILES: C1COCCN1C(=N)N=C(N)N.Cl
• Appearance: Solid powder
• Description: Moroxydine is a heterocyclic biguanidine with activity against influenza and other viral infections. Although its mechanism of action is not fully known the effects seem to be due to an influence on the virus host-cell system.; N-(diaminomethylidene)-4-morpholinecarboximidamide is a member of biguanides.
• Purity: >98%
• Related CAS: 3160-91-6 (mono-hydrochloride); 7420-18-0 (unspecified hydrochloride)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-morpholinocarboximidoylguanidine; Flumidine; Influmine; moroxidine; moroxydine; moroxydine monohydrochloride; N-amidino-4-morpholinecarboxamidine; Vironil; Virustat
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• PubChem Compound: 76621
• Last Modified: Nov 11 2021